Cas no 5333-83-5 (1-Thien-2-ylbutan-1-one)

1-Thien-2-ylbutan-1-one Properties

Names and Identifiers

• 1-(2-thienyl)butan-1-one
• 2-Butyrylthiophene
• 1-Thien-2-ylbutan-1-one
• 1-thiophen-2-ylbutan-1-one
• 1-(2-THIENYL)-1-BUTANONE
• 2-butanoylthiophene
• 2-N-BUTYRYLTHIOPHENE
• Ketone,propyl 2-thienyl
• propyl thiophen-2-yl ketone
• 1-(Thiophen-2-yl)butan-1-one
• +Expand

• MDL： MFCD00022503
• InChIKey： YXHIINNJOGKPLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10OS/c1-2-4-7(9)8-5-3-6-10-8/h3,5-6H,2,4H2,1H3
• SMILES： CCCC(=O)C1=CC=CS1
• BRN： 110167

Computed Properties

• Exact Mass: 154.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 154.045
• Heavy Atom Count: 10
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• LogP: 2.73090
• PSA: 45.31000
• Refractive Index: 1.5430
• Boiling Point: 159-160°C
• Flash Point: >110°C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 1.09

1-Thien-2-ylbutan-1-one Security Information

• Safety Term：S23-S24/25
• Safety Instruction： S23-S24/25
• Dangerous goods sign： Xi
• HazardClass：IRRITANT

1-Thien-2-ylbutan-1-one Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%